Cas no 2169161-93-5 (3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline)

• Product Name: 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline
• CAS No: 2169161-93-5
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5921790
• PubChem ID: 165505389
• Update Time: 2025-10-31

3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline
• 2169161-93-5
• EN300-1476472

• Inchi： 1S/C14H22N2/c1-9-4-5-13(15)8-14(9)12-6-10(2)16-11(3)7-12/h4-5,8,10-12,16H,6-7,15H2,1-3H3
• InChI Key： BXNKUSDRYFKPJL-UHFFFAOYSA-N
• SMILES： N1C(C)CC(C2C=C(C=CC=2C)N)CC1C

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų

Additional information on 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline

Professional Introduction to 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline (CAS No. 2169161-93-5)

3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline, identified by its Chemical Abstracts Service number CAS No. 2169161-93-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of amines and features a complex piperidine ring structure, which makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline consists of a central piperidine ring substituted with two methyl groups at the 2 and 6 positions, and an aniline moiety at the 4-position. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for medicinal chemists. The presence of both methyl groups and an aniline group enhances its reactivity and potential for further functionalization, which is crucial in drug discovery processes.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. The< strong>2,6-dimethylpiperidin-4-yl moiety, in particular, has shown promise in various therapeutic areas due to its ability to modulate biological targets effectively. Research has demonstrated that such structures can interact with enzymes and receptors in ways that may lead to novel therapeutic interventions.

One of the most compelling aspects of 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline is its utility as a scaffold for developing new drugs. Its structural features allow for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, studies have shown that substituents on the piperidine ring can influence binding affinity and metabolic stability, which are critical factors in drug design.

The pharmaceutical industry has been particularly interested in this compound due to its potential applications in treating neurological disorders. Piperidine derivatives are known to interact with neurotransmitter systems, making them candidates for drugs targeting conditions such as depression, anxiety, and Parkinson's disease. The specific arrangement of substituents in 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline may enhance its ability to modulate these systems effectively.

Recent advancements in computational chemistry have also highlighted the importance of CAS No. 2169161-93-5 in drug discovery. Molecular modeling studies have revealed that this compound can be engineered to exhibit high selectivity for certain biological targets, reducing off-target effects. This is a significant consideration in modern drug development, where minimizing side effects is paramount.

In addition to its potential in neurological applications, 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline has shown promise in other therapeutic areas. Researchers are investigating its role in developing treatments for inflammatory diseases and cancer. The compound's ability to interact with multiple biological pathways suggests that it could be a versatile tool for addressing complex diseases.

The synthesis of CAS No. 2169161-93-5 presents both challenges and opportunities for chemists. While the piperidine ring provides a stable core structure, introducing the appropriate substituents requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is essential for large-scale applications in drug development.

The growing body of research on piperidine derivatives underscores the importance of compounds like 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline. As our understanding of biological systems continues to evolve, so does the potential for these molecules to contribute to novel therapies. The future of drug discovery will undoubtedly benefit from continued exploration of such versatile intermediates.

In conclusion, CAS No. 2169161-93-5, or more accurately referred to as 3-(2,6-dimethylpiperidin-4-yl)-4-methylaniline, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing new drugs across multiple therapeutic areas. As research progresses, we can expect even greater insights into its potential applications, further solidifying its role as a cornerstone of modern drug discovery.